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Compound of Interest

Compound Name: 1H-Imidazole-1-sulfonyl azide

Cat. No.: B057912 Get Quote

Safe Handling of 1H-Imidazole-1-sulfonyl Azide and
Its Salts
For Immediate Reference: Key Safety and Logistical Information

This guide provides essential safety protocols for researchers, scientists, and drug

development professionals handling 1H-Imidazole-1-sulfonyl azide and its common salt

forms. Due to the potential hazards associated with organic azides, strict adherence to these

procedures is critical to ensure laboratory safety. The information below details necessary

personal protective equipment (PPE), operational plans for handling and storage, and proper

disposal methods.

Hazard Identification and Risk Assessment
1H-Imidazole-1-sulfonyl azide and its salts are energetic compounds used as diazo-transfer

reagents. The stability of these compounds varies significantly, with the hydrogen sulfate salt

being the safest for handling.

1H-Imidazole-1-sulfonyl azide (Parent Compound): A colorless liquid that is potentially

explosive and should be handled only in solution[1].

1H-Imidazole-1-sulfonyl azide hydrochloride: A solid that is sensitive to impact and heat. It

is hygroscopic and can hydrolyze over time to form highly explosive hydrazoic acid[1][2].

Heating above 150°C can cause violent decomposition[1]. It is classified as causing damage
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to organs through prolonged or repeated exposure, being harmful if swallowed, and causing

skin and eye irritation[3][4][5].

1H-Imidazole-1-sulfonyl azide hydrogen sulfate: Significantly more stable and less

sensitive to impact, friction, and electrostatic discharge, making it the preferred reagent for

diazo-transfer reactions[1][6][7]. However, it is still considered harmful if swallowed and can

cause skin and eye irritation[8].

Compound CAS Number Key Hazards

1H-Imidazole-1-sulfonyl azide 952234-37-6[9] Potentially explosive liquid[1]

1H-Imidazole-1-sulfonyl azide

hydrochloride
952234-36-5[3]

Explosive risk (sensitive to

impact, heat), hygroscopic,

forms hydrazoic acid, organ

toxicity, skin/eye irritant[1][2][3]

1H-Imidazole-1-sulfonyl azide

sulfate
1357503-23-1[8]

More stable, lower explosive

risk, harmful if swallowed,

skin/eye irritant[1][7][8]

Operational and Safety Protocols
Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following table

summarizes the required equipment.
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Body Part Required PPE
Specifications and
Standards

Eyes/Face Safety Goggles & Face Shield

Goggles must be chemical-

splash proof and conform to

EN 166 (EU) or NIOSH (US)

standards. A full-face shield is

required over the goggles[3][4]

[8].

Hands
Impervious Chemical-Resistant

Gloves

Nitrile or butyl rubber gloves

are recommended. Always

inspect gloves for integrity

before use and dispose of

them after handling the

compound[4][6][8].

Body

Flame-Resistant Laboratory

Coat & Chemical-Resistant

Apron/Suit

Wear a flame-resistant lab

coat. For larger quantities or

tasks with a higher risk of

splashing, a complete

chemical-resistant suit is

necessary[4][8].

Respiratory Respirator (as needed)

Use in a well-ventilated area or

fume hood. If ventilation is

inadequate or dust is

generated, a full-face

respirator with appropriate

cartridges (e.g., OV/AG/P99 in

the US or ABEK-P2 in the EU)

is required[3][4][8].

Feet Closed-toe Safety Shoes

Safety shoes are required to

protect against spills and

falling objects[3].

Engineering Controls and Handling Procedures
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Ventilation: All work with 1H-Imidazole-1-sulfonyl azide and its salts must be conducted in

a certified chemical fume hood to minimize inhalation exposure[10][11].

Handling:

Always handle the compound in solution to aid heat dissipation and reduce the risk of

detonation from friction or impact[2].

Avoid the formation and spread of dust[8][10].

Use compatible tools (e.g., plastic or ceramic spatulas) to avoid scratching glassware,

which can be an ignition source.

Do not eat, drink, or smoke in the laboratory[3][10].

Wash hands thoroughly with soap and water after handling[3][10].

Storage and Transport
Storage Conditions: Store in a cool, dry, and well-ventilated area, away from incompatible

materials such as acids, metals, and strong oxidizing agents[3][10].

Temperature: The recommended storage temperature is between 2-8°C in a designated,

explosion-proof refrigerator[3][11].

Inert Atmosphere: Store the container tightly sealed under an inert atmosphere (e.g., argon)

to prevent hydrolysis, especially for the hygroscopic hydrochloride salt[3][11].

Ignition Sources: Keep away from all sources of heat, sparks, and open flames[3].

Spill and Emergency Response
Evacuation: In case of a spill, evacuate all non-essential personnel from the area[10].

Ventilation: Ensure the area is well-ventilated[3].

Containment: Prevent the spill from entering drains or waterways[10].

Cleanup:
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Wear full PPE, including respiratory protection[10].

For small spills, gently sweep or shovel the solid material into a labeled, sealed container

for disposal. Use dry cleanup methods and avoid creating dust. A vacuum cleaner rated

for explosive dusts may be used[3][10].

Do not use air hoses for cleanup[10].

For large spills, contact your institution's emergency response team immediately[10].

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention[3]

[4].

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention[3][4].

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open. Remove contact lenses if possible. Seek

immediate medical attention[3][4].

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention[3][4].

Disposal Plan
Proper disposal is crucial to neutralize the hazardous properties of azide-containing waste.

Solid Waste: Dispose of contaminated solids (e.g., gloves, paper towels) and excess reagent

in a sealed, clearly labeled container as hazardous waste. This should be handled by a
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licensed professional waste disposal service, often via incineration in a specialized facility[3]

[8].

Liquid Waste:

Never concentrate solutions containing 1H-Imidazole-1-sulfonyl azide or its salts,

especially mother liquors from crystallization, as they may contain highly explosive

byproducts like hydrazoic acid[2].

Aqueous and organic waste streams should be chemically quenched to destroy the azide.

A common procedure involves treating the waste with 1.5 equivalents of sodium nitrite,

followed by slow acidification with stirring[7][12]. This process should only be performed by

trained personnel familiar with the reaction.

After quenching, dispose of the solution through your institution's hazardous chemical

waste program.

Workflow for Handling 1H-Imidazole-1-sulfonyl
Azide Salts
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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